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Compound of Interest

Compound Name:
2-Tert-butoxycarbonylamino-3-

methylbenzoic acid

Cat. No.: B1334087 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Tert-butoxycarbonylamino-3-
methylbenzoic Acid

This document provides a comprehensive technical overview of the essential safety protocols

and handling precautions for 2-Tert-butoxycarbonylamino-3-methylbenzoic acid. Designed

for researchers, chemists, and drug development professionals, this guide synthesizes critical

data from authoritative safety documents to ensure the well-being of laboratory personnel and

the integrity of experimental outcomes. The causality behind each recommendation is

explained to foster a deeper understanding of safe laboratory practices.

Compound Profile and Hazard Identification
2-Tert-butoxycarbonylamino-3-methylbenzoic acid is a derivative of aminobenzoic acid

featuring a tert-butoxycarbonyl (Boc) protecting group. The Boc group is a cornerstone of

modern organic synthesis, particularly in peptide chemistry, for temporarily masking the

reactivity of an amine functional group.[1][2][3][4] While essential for synthesis, the compound's

structure necessitates careful handling due to its potential health hazards.

The toxicological properties of this specific molecule have not been exhaustively investigated.

[5] Therefore, a precautionary approach based on data from structurally similar compounds is

mandatory. The primary hazards are associated with irritation, ingestion, and potential

reproductive toxicity.[6][7][8]
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Table 1: GHS Hazard Classification Summary

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed.[6][7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[7]

[8][9]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[7][8][9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[7][8][9]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.[6]

| Acute Aquatic Hazard | Category 3 | H402: Harmful to aquatic life.[6] |

Note: This table represents a synthesis of data from closely related compounds and should be

used as a precautionary guideline.

Hierarchy of Controls: From Engineering to PPE
To mitigate the risks associated with handling 2-Tert-butoxycarbonylamino-3-methylbenzoic
acid, a systematic approach known as the hierarchy of controls must be implemented. This

prioritizes the most effective measures first.

Elimination/Substitution: In a research context, substituting this specific reagent is often not

feasible.

Engineering Controls: These are the most critical physical measures to reduce exposure.

Always handle this compound in a well-ventilated area.[10][11] A certified chemical fume

hood is the preferred and most effective engineering control to minimize the inhalation of

dust particles.[12][13] Ensure that safety showers and eyewash stations are readily

accessible and have been recently tested.[5][11]
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Administrative Controls: This includes establishing clear Standard Operating Procedures

(SOPs), providing thorough training for all personnel, and restricting access to handling

areas. Do not eat, drink, or smoke in areas where this chemical is handled or stored.[6][7]

Personal Protective Equipment (PPE): PPE is the final line of defense and must be used in

conjunction with the controls above. It does not eliminate the hazard but provides a crucial

barrier.

Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE are non-negotiable when handling this compound.

Eye and Face Protection: At a minimum, wear safety glasses with side shields.[12] For any

procedure with a risk of splashing or significant dust generation, chemical safety goggles and

a face shield are required.[12][14]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile, that conform to ASTM D6978

standards.[15] Always inspect gloves for tears or holes before use. If contamination

occurs, remove gloves immediately, wash your hands, and don a new pair.[13]

Protective Clothing: A long-sleeved laboratory coat is mandatory.[12] For handling larger

quantities, an impermeable or chemical-resistant apron over the lab coat is recommended.

[12]

Respiratory Protection: All handling of the solid powder should occur within a chemical fume

hood to prevent inhalation.[13] If a fume hood is unavailable or insufficient to control airborne

particulates, a NIOSH-approved respirator with an organic vapor cartridge and a P100

particulate filter must be used.[13][14]
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Donning Sequence (Putting On) Doffing Sequence (Taking Off)

1. Lab Coat 2. Respirator (if required) 3. Eye/Face Protection 4. Gloves (cuffs over sleeves) 1. Gloves (peel off) 2. Lab Coat (turn inside out) 3. Eye/Face Protection 4. Respirator (if used) Wash Hands Thoroughly
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Spill Occurs

Is the spill large or
 are you untrained?

Evacuate Area &
 Call Emergency Response

Yes Is the spill small &
 are you trained?

No

No

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Yes

Contain Spill &
 Prevent entry to drains

Clean up with inert absorbent
 or by careful sweeping

Collect waste in a sealed,
 labeled container

Decontaminate Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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